Cas no 77541-65-2 (3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)-)
3(2H)-Pyridazinone, 5-chloro-4-methoxy-2-(phenylmethyl)- is a heterocyclic compound featuring a pyridazinone core substituted with chloro, methoxy, and benzyl functional groups. Its structural configuration imparts reactivity suitable for pharmaceutical and agrochemical applications, particularly as an intermediate in synthesizing biologically active molecules. The chloro and methoxy substituents enhance electrophilic character, facilitating further functionalization, while the phenylmethyl group contributes to lipophilicity, influencing solubility and binding properties. This compound is valued for its stability under standard conditions and compatibility with diverse synthetic routes. Its well-defined molecular structure ensures reproducibility in research and industrial processes, making it a reliable choice for targeted chemical synthesis.
77541-65-2 structure
Product Name:3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)-
CAS No:77541-65-2
MF:C12H11ClN2O2
MW:250.680941820145
CID:562864
PubChem ID:13526213
Update Time:2025-10-17
3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)-
- 2-BENZYL-5-CHLORO-4-METHOXY-2H-PYRIDAZIN-3-ONE
- 2-BENZYL-5-CHLORO-4-METHOXY-3(2H)-PYRIDAZINONE
- 2-benzyl-5-chloro-4-methoxypyridazin-3-one
- FT-0641651
- 2-benzyl-5-chloro-4-methoxypyridazin-3(2H)-one
- DTXSID10542946
- SCHEMBL4383612
- GBVKANQQLBNAJH-UHFFFAOYSA-N
- 77541-65-2
-
- Inchi： 1S/C12H11ClN2O2/c1-17-11-10(13)7-14-15(12(11)16)8-9-5-3-2-4-6-9/h2-7H,8H2,1H3
- InChI Key： GBVKANQQLBNAJH-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C(C=1OC)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 250.05100
- Monoisotopic Mass: 250.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 41.9Ų
Experimental Properties
- PSA: 44.12000
- LogP: 1.95360
3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)- Security Information
-
Hazardous Material Identification：
3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR14977-100mg |
2-Benzyl-5-chloro-4-methoxy-2H-pyridazin-3-one |
77541-65-2 | 100mg |
£144.00 | 2023-09-02 | ||
| Apollo Scientific | OR14977-250mg |
2-Benzyl-5-chloro-4-methoxy-2H-pyridazin-3-one |
77541-65-2 | 250mg |
£248.00 | 2023-09-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593904-100mg |
2-Benzyl-5-chloro-4-methoxypyridazin-3(2H)-one |
77541-65-2 | 98% | 100mg |
￥2593.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593904-250mg |
2-Benzyl-5-chloro-4-methoxypyridazin-3(2H)-one |
77541-65-2 | 98% | 250mg |
￥4452.00 | 2024-07-28 |
3(2H)-Pyridazinone,5-chloro-4-methoxy-2-(phenylmethyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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